4-(benzyloxy)-1-(4-fluorophenyl)-N-(4-methoxyphenyl)-1H-pyrazole-3-carboxamide

• IUPAC Name: 1-(4-fluorophenyl)-N-(4-methoxyphenyl)-4-phenylmethoxypyrazole-3-carboxamide
• InChI: InChI=1S/C24H20FN3O3/c1-30-21-13-9-19(10-14-21)26-24(29)23-22(31-16-17-5-3-2-4-6-17)15-28(27-23)20-11-7-18(25)8-12-20/h2-15H,16H2,1H3,(H,26,29)
• InChI Key: DYQQJNGWKLNKKT-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)NC(=O)C2=NN(C=C2OCC3=CC=CC=C3)C4=CC=C(C=C4)F
• Molecular Formula: C24H20FN3O3
• Molecular Weight: 417.4 g/mol
• CAS No.: 1209951-57-4

Description

4-(benzyloxy)-1-(4-fluorophenyl)-N-(4-methoxyphenyl)-1H-pyrazole-3-carboxamide is a useful research compound. Its molecular formula is C24H20FN3O3 and its molecular weight is 417.44. The purity is usually 95%.
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Scientific Research Applications

Structure-Activity Relationships and Bioavailability Enhancement

A study focused on the structure-activity relationships (SARs) of related compounds to enhance bioavailability and reduce side effects. Modifications aimed at replacing the methoxy group to modulate lipophilicity resulted in compounds with improved metabolic stability, fewer in vivo metabolites, enhanced bioavailability, and a better toxicological profile. These findings indicate the potential for developing more practical and orally active inhibitors for specific targets, showcasing the compound's relevance in medicinal chemistry research (Mano et al., 2004).

Radiotracer Development for PET Imaging

Another study demonstrated the feasibility of synthesizing radiolabeled compounds, including a closely related molecule, for positron emission tomography (PET) imaging to study specific receptors in the brain. This highlights the compound's application in developing diagnostic tools for neurological research (Katoch-Rouse & Horti, 2003).

Herbicidal Activity

Research into pyrazole-4-carboxamide derivatives, sharing a core structure with the chemical , revealed their potential as herbicides. The study identified specific structural modifications that enhance herbicidal activity against various weeds, indicating the compound's utility in agricultural science (Ohno et al., 2004).

Cytotoxic Activity for Cancer Research

A series of novel compounds related to the chemical of interest were synthesized and investigated for their cytotoxic activity against human cancer cell lines. This research underscores the compound's potential application in cancer therapy, particularly in identifying molecules with selective cytotoxicity (Hassan et al., 2015).

Development of Fluorescent Probes

A study on the synthesis and application of compounds for the development of fluorescent probes sensitive to pH changes and metal cations showcases another research application. This demonstrates the compound's potential in bioimaging and analytical chemistry (Tanaka et al., 2001).